BENGHE Validation & Comparative

Check Availability & Pricing

Cross-Species Activity of Ac-FEID-CMK: A
Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ac-FEID-CMK

Cat. No.: B15613606

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-species activity of Ac-FEID-CMK, a
selective and irreversible inhibitor of Caspase-14. The information presented herein is intended
to assist researchers in designing experiments and interpreting data related to the study of this
specific caspase.

Overview of Ac-FEID-CMK

Ac-FEID-CMK, or N-Acetyl-L-phenylalanyl-L-glutamyl-L-isoleucyl-L-aspartic acid fluoromethyl
ketone, is a synthetic peptide that acts as a potent and irreversible inhibitor of Caspase-14. Its
mechanism of action involves the fluoromethyl ketone (FMK) group, which forms a covalent
bond with the catalytic cysteine residue in the active site of the caspase, thereby inactivating
the enzyme.

Comparative Efficacy of Ac-FEID-CMK and
Alternatives

The inhibitory activity of Ac-FEID-CMK and other caspase inhibitors is typically quantified by
their half-maximal inhibitory concentration (IC50). The following table summarizes the available
data on the IC50 values of Ac-FEID-CMK against Caspase-14 from different species,
alongside a known alternative, Z-VAD-FMK.
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Inhibitor Target Enzyme  Species IC50 Value Reference
Data not
Ac-FEID-CMK Caspase-14 Human ]
available
Data not
Caspase-14 Mouse )
available
Data not
Caspase-14 Rat ]
available
Varies by
Z-VAD-FMK Pan-Caspase Human
caspase
Varies by
Pan-Caspase Mouse
caspase
Varies by
Pan-Caspase Rat
caspase

Note: Specific IC50 values for Ac-FEID-CMK against Caspase-14 from different species are
not readily available in the public domain. Z-VAD-FMK is a broad-spectrum caspase inhibitor
and is listed for comparative context.

Experimental Protocols

Accurate determination of inhibitor efficacy relies on standardized experimental protocols. The
following outlines a typical workflow for assessing the inhibitory activity of compounds like Ac-
FEID-CMK against a target caspase.

Caspase Activity Assay Protocol

This protocol describes the general steps for measuring caspase activity in the presence and
absence of an inhibitor.

o Preparation of Reagents:

o Prepare a stock solution of the inhibitor (e.g., Ac-FEID-CMK) in a suitable solvent like
DMSO.
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o Prepare a stock solution of the recombinant active caspase enzyme in an appropriate
assay buffer.

o Prepare a stock solution of the fluorogenic caspase substrate (e.g., Ac-WEHD-AFC for
Caspase-1, -4, and -5) in the assay buffer.

o Assay Procedure:
o Add the assay buffer to the wells of a 96-well plate.
o Add varying concentrations of the inhibitor to the wells.

o To initiate the reaction, add the caspase enzyme to the wells and incubate for a
predetermined time (e.g., 10-30 minutes) at a specific temperature (e.g., 37°C) to allow
the inhibitor to bind to the enzyme.

o Add the fluorogenic substrate to all wells.

o Measure the fluorescence intensity at appropriate excitation and emission wavelengths
over time using a fluorescence plate reader.

e Data Analysis:
o Calculate the rate of substrate cleavage from the change in fluorescence over time.
o Plot the enzyme activity against the inhibitor concentration.

o Determine the IC50 value by fitting the data to a suitable dose-response curve.

Signaling Pathway and Experimental Workflow
Visualizations

The following diagrams illustrate the role of Caspase-14 in skin barrier formation and the
general workflow for evaluating caspase inhibitors.
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Caption: Role of Caspase-14 in skin barrier formation.
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Caption: General workflow for caspase inhibitor evaluation.

« To cite this document: BenchChem. [Cross-Species Activity of Ac-FEID-CMK: A Comparative
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613606#cross-species-activity-of-ac-feid-cmk]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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